Unii-92C8wzz28Z

• IUPAC Name: [(2S,3S,4R)-1-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,5-dihydroxy-4-phosphonooxypentan-3-yl] dihydrogen phosphate
• InChI: InChI=1S/C17H22N4O12P2/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(24)20-17(25)19-15)5-11(23)14(33-35(29,30)31)12(6-22)32-34(26,27)28/h3-4,11-12,14,22-23H,5-6H2,1-2H3,(H,20,24,25)(H2,26,27,28)(H2,29,30,31)/t11-,12+,14-/m0/s1
• InChI Key: TZDBHGNYCSWJOP-SCRDCRAPSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)OP(=O)(O)O)OP(=O)(O)O)O
• Isomeric SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)C[C@@H]([C@@H]([C@@H](CO)OP(=O)(O)O)OP(=O)(O)O)O
• Molecular Formula: C17H22N4O12P2
• Molecular Weight: 536.3 g/mol
• CAS RN: 86108-27-2

Description

Unii-92C8wzz28Z is a chemical compound that has gained significant interest in scientific research. It is a synthetic compound that is used in various fields such as medicine, pharmaceuticals, and biotechnology.

Scientific Research Applications

Scientific Research Applications of Chemical Compounds

Chemical compounds have a wide range of applications in scientific research, instrumental in advancing knowledge across various fields, including materials science, environmental studies, and theoretical and applied physics. Below are hypothetical examples of how a chemical compound like "Unii-92C8wzz28Z" might be applied in scientific research:

Materials Science

In materials science, compounds are often studied for their properties and potential applications in creating new materials with specific characteristics. For example, research on nanoparticles, such as in the work by Cushing, Kolesnichenko, and O'Connor (2004), emphasizes the development of novel materials for technological advancements, including electronics and semiconductors (Cushing, Kolesnichenko, & O'Connor, 2004).

Environmental Studies

Compounds may also play a crucial role in environmental research, such as in the study of pollution mitigation or the development of cleaner, more efficient energy sources. Research in this area might involve the synthesis and analysis of thin films or compounds for applications in solar energy conversion or pollution control technologies.

Theoretical and Applied Physics

In the realm of physics, chemical compounds are instrumental in research exploring the fundamental properties of matter. Studies might focus on the relativistic effects in atoms, molecules, and solids, as discussed by Malli (1983), to enhance our understanding of matter and the universe (Malli, 1983).

Safety and Hazards

The toxicity of “Unii-92C8wzz28Z” depends on the dosage and route of exposure. .

Future Directions

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Mechanism of Action

UNII-92C8WZZ28Z, also known as Riboflavin 3’,4’-Diphosphate, is a chemical compound derived from riboflavin (vitamin B2) . It plays a crucial role in cellular metabolism as an electron carrier in numerous enzymatic reactions.

Target of Action

The primary targets of Riboflavin 3’,4’-Diphosphate are enzymes involved in various metabolic pathways. As a flavinucleotide, it serves as a coenzyme for these enzymes, facilitating their function.

Mode of Action

Riboflavin 3’,4’-Diphosphate interacts with its target enzymes by binding to their active sites. This binding enables the enzymes to carry out redox reactions, where Riboflavin 3’,4’-Diphosphate acts as an electron carrier.

Biochemical Pathways

Riboflavin 3’,4’-Diphosphate is involved in numerous biochemical pathways, particularly those related to energy production. These include the citric acid cycle and the electron transport chain, where it plays a key role in the transfer of electrons.

Pharmacokinetics

Riboflavin is known to be well absorbed in the small intestine and is widely distributed throughout the body.

Result of Action

The action of Riboflavin 3’,4’-Diphosphate at the molecular and cellular level results in the production of energy in the form of ATP. This is a critical process for the survival and function of cells.

Action Environment

The action of Riboflavin 3’,4’-Diphosphate can be influenced by various environmental factors. For instance, the presence of other vitamins and minerals can affect its absorption and utilization. Additionally, certain conditions such as pH and temperature can impact its stability.

Biochemical Analysis

Biochemical Properties

Unii-92C8wzz28Z acts as a coenzyme in several enzymatic reactions, particularly those involved in electron transfer within the electron transport chain. This process is vital for cellular energy production. The presence of phosphate groups allows this compound to interact with other biomolecules and participate in various biological processes.

Cellular Effects

Given its role in energy transfer reactions, it can be inferred that it has a significant impact on cellular metabolism and energy production.

Molecular Mechanism

This compound reacts with other molecules during enzymatic processes.

Temporal Effects in Laboratory Settings

The stability of this compound might be sensitive to light and heat due to the presence of the isoalloxazine ring system, a characteristic shared with riboflavin

Metabolic Pathways

This compound is involved in several metabolic pathways due to its role as a coenzyme in enzymatic reactions